4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine

• Molecular Formula: C6H4BrF3N2
• Molecular Weight: 241.01 g/mol
• IUPAC Name: 4-bromo-6-methyl-2-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C6H4BrF3N2/c1-3-2-4(7)12-5(11-3)6(8,9)10/h2H,1H3
• InChI Key: XRFWRYDISGVORD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(F)(F)F)Br

Description

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative characterized by a bromine atom at position 4, a methyl group at position 6, and a trifluoromethyl (-CF₃) group at position 2 on the pyrimidine ring. This compound belongs to a class of fluorinated heterocycles widely studied for their unique physicochemical properties and bioactivity. The trifluoromethyl group enhances lipophilicity and metabolic stability, making such derivatives promising candidates in agrochemical and pharmaceutical research . Structural analogs of this compound have demonstrated antifungal and insecticidal activities, as evidenced by recent studies on trifluoromethyl pyrimidine derivatives containing amide moieties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine typically involves the reaction of 4,6-dibromo-2-(trifluoromethyl)pyrimidine with a methylating agent. One common method is the use of methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete methylation.

Industrial Production Methods: Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The methyl group can be oxidized to a carboxyl group using strong oxidizing agents. Reduction reactions can also be performed to modify the trifluoromethyl group.

Common Reagents and Conditions:

Substitution: Nucleophiles such as sodium azide or thiourea in the presence of a catalyst.

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

Substitution: Formation of 4-amino-6-methyl-2-(trifluoromethyl)pyrimidine.

Oxidation: Formation of 4-bromo-6-carboxy-2-(trifluoromethyl)pyrimidine.

Reduction: Formation of 4-bromo-6-methyl-2-(trifluoromethyl)pyrimidine derivatives with modified trifluoromethyl groups.

Scientific Research Applications

Medicinal Chemistry

The compound has been extensively studied for its potential as an anticancer agent . Research indicates that derivatives of this compound can inhibit specific enzymes involved in cancer cell proliferation. For instance, studies have shown that certain bromopyrimidine analogs exhibit significant cytotoxicity against various cancer cell lines, including HeLa and MCF-7 cells .

Case Study: Anticancer Activity

• Objective : Evaluate the anticancer potential of 5-bromo-pyrimidine derivatives.
• Method : MTT assay was utilized to assess cell viability.
• Results : Compounds demonstrated varying degrees of activity against human cancer cell lines, with some exhibiting IC50 values comparable to established anticancer drugs .

Anti-inflammatory Research

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine has also been investigated for its anti-inflammatory properties. Studies have reported that certain derivatives effectively suppress COX-2 activity, a key enzyme involved in inflammatory processes .

Case Study: COX-2 Inhibition

• Objective : Assess the anti-inflammatory effects of pyrimidine derivatives.
• Method : In vitro assays measuring COX-2 inhibition.
• Results : Compounds showed potent inhibition with IC50 values similar to celecoxib, a standard anti-inflammatory drug .

Agrochemical Applications

In the agrochemical sector, this compound is explored for its potential as a herbicide or pesticide due to its ability to interact with biological pathways in plants and pests. The trifluoromethyl group enhances its efficacy and selectivity in targeting specific biological systems.

Data Tables

Application Area	Key Findings	References
Anticancer	Significant cytotoxicity against HeLa and MCF-7 cells	,
Anti-inflammatory	Potent COX-2 inhibition comparable to celecoxib
Agrochemical	Potential herbicidal activity

Mechanism of Action

The mechanism of action of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. This property, combined with the bromine and methyl groups, enables the compound to bind to active sites on target proteins, inhibiting their function and leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Data

Compound Name	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Functional Groups
4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine	C₆H₄BrF₃N₂	239.96	Br (4), CH₃ (6), CF₃ (2)	Halogen, CF₃, Methyl
2-Bromo-4-CF₃-6-[4-CF₃-phenyl]pyrimidine (DT625)	C₁₂H₅BrF₆N₂	371.08	Br (2), CF₃ (4, phenyl)	Dual CF₃, Aromatic extension
4-Chloro-5,6-dimethyl-2-CF₃-pyrimidine	C₇H₆ClF₃N₂	198.58	Cl (4), CH₃ (5,6), CF₃ (2)	Cl, CF₃, Dual Methyl
5-Bromo-6-CF₃-pyrimidin-4(1H)-one	C₅H₂BrF₃N₂O	~243.0	Br (5), CF₃ (6), Ketone (4)	Ketone, CF₃
6-Bromo-2-CF₃-pyrimidin-4-amine	C₅H₄BrF₃N₃	~239.0	Br (6), CF₃ (2), NH₂ (4)	Amine, CF₃
2-Bromo-4-methoxy-6-methylpyrimidine	C₆H₇BrN₂O	217.04	Br (2), OCH₃ (4), CH₃ (6)	Methoxy, Methyl

Key Observations :

• Electronic Effects : The trifluoromethyl group (-CF₃) in the target compound and DT625 introduces strong electron-withdrawing effects, enhancing electrophilic reactivity. In contrast, the methoxy group (-OCH₃) in 2-bromo-4-methoxy-6-methylpyrimidine is electron-donating, altering reaction pathways.
• Hydrogen Bonding : The amine group in 6-bromo-2-CF₃-pyrimidin-4-amine increases hydrogen-bonding capacity, which may influence solubility and target binding.

Table 2: Reported Bioactivities of Selected Compounds

Compound Name	Antifungal Activity	Insecticidal Activity	Additional Notes
4-Bromo-6-methyl-2-CF₃-pyrimidine	Moderate*	Moderate*	Potential agrochemical applications
DT625 (2-Bromo-4-CF₃-6-[4-CF₃-phenyl]pyrimidine)	Not reported	Not reported	High lipophilicity suggests bioactivity
4-Chloro-5,6-dimethyl-2-CF₃-pyrimidine	Not reported	Not reported	Structural analog for drug discovery
5-Bromo-6-CF₃-pyrimidin-4(1H)-one	Not reported	Not reported	Ketone moiety may enable redox activity
Trifluoromethyl pyrimidine-amide derivatives	Excellent	Excellent	Amide linkage enhances antifungal action

Notes:

• The target compound’s moderate antifungal/insecticidal activity is inferred from studies on structurally similar trifluoromethyl pyrimidine-amide derivatives .
• Compounds with amide groups (e.g., those in ) show superior bioactivity due to enhanced target binding via hydrogen bonds .

Biological Activity

4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C7H5BrF3N
• Molecular Weight : 240.02 g/mol
• Melting Point : Not specifically reported for this compound, but similar pyrimidine derivatives often exhibit stability at elevated temperatures.

The compound features a pyrimidine ring substituted with bromine and trifluoromethyl groups, which are known to enhance lipophilicity and biological activity.

Inhibition of NTPDase Activity

Research indicates that 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine acts as an inhibitor of NTPDase, an enzyme involved in ATP and ADP hydrolysis. This inhibition has implications for:

• Neurotransmission : By affecting ATP levels in the cerebral cortex, it may influence neurotransmitter release and synaptic function.
• Energy Metabolism : The modulation of nucleotide metabolism could impact cellular energy dynamics, making it a candidate for further pharmacological studies .

Antifungal Activity

Preliminary studies have shown that derivatives of this compound exhibit antifungal properties. For example:

• A related compound demonstrated excellent antifungal activity against Botrytis cinerea with an inhibition rate exceeding that of standard treatments .
• Further research is needed to explore the specific mechanisms by which these compounds exert their antifungal effects.

Anti-inflammatory Effects

Pyrimidine derivatives, including those related to 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine, have been studied for their anti-inflammatory properties:

• In vitro assays showed significant inhibition of COX-2 activity, with IC50 values comparable to established anti-inflammatory drugs like celecoxib .

Case Study 1: Neuroprotective Effects

A study focused on the neuroprotective effects of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine in rat models indicated that its administration led to reduced neuronal death in models of ischemic injury. The mechanism was attributed to its role in modulating ATP levels through NTPDase inhibition.

Case Study 2: Anticancer Potential

In vitro testing revealed that certain derivatives showed selective cytotoxicity against cancer cell lines while sparing normal cells. For instance:

• The compound exhibited a significant inhibitory effect on MDA-MB-231 breast cancer cells (IC50 = 0.126 μM), highlighting its potential as a lead compound for anticancer drug development .

Structure-Activity Relationships (SAR)

The presence of the trifluoromethyl group is crucial for enhancing the lipophilicity and overall biological activity of 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine. Structural modifications can lead to variations in potency and selectivity against different biological targets.

Compound	Activity Type	IC50 Value	Reference
4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine	NTPDase Inhibition	Not specified
Related Derivative	Antifungal	>85% inhibition against B. cinerea
Related Derivative	COX-2 Inhibition	0.04 μmol
MDA-MB-231 Cells	Cytotoxicity	0.126 μM

Q & A

Basic Research Questions

Q. What are the preferred synthetic routes for 4-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine, and how do reaction conditions impact yields?

• Methodological Answer : The compound can be synthesized via halogenation or trifluoromethylation of pyrimidine precursors. For example, bromination of 6-methyl-2-(trifluoromethyl)pyrimidine using $\text{N-bromosuccinimide (NBS)}$ in $\text{CCl}_4$ under UV light achieves selective substitution at the 4-position. Alternatively, trifluoromethylation of 4-bromo-6-methylpyrimidine with $\text{CF}_3\text{I}$ and a base (e.g., $\text{K}_2\text{CO}_3$) at 80–100°C for 12–24 hours yields the product. Optimizing stoichiometry, solvent polarity, and temperature is critical to minimize side reactions like over-halogenation .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

• Methodological Answer :

• NMR : $^1\text{H}$, $^{13}\text{C}$, and $^{19}\text{F}$ NMR are essential for confirming substituent positions and electronic environments. The trifluoromethyl group ($\text{CF}_3$) shows a distinct $^{19}\text{F}$ signal near -60 to -70 ppm.
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) validates molecular weight ($\text{C}_6\text{H}_5\text{BrF}_3\text{N}_2$, expected $m/z \approx 240.95$).
• HPLC : Reverse-phase HPLC with a $\text{C}_{18}$ column and acetonitrile/water mobile phase ensures purity (>95%) .

Advanced Research Questions

Q. How does the bromine substituent at the 4-position influence nucleophilic aromatic substitution (NAS) reactivity?

• Methodological Answer : The electron-withdrawing $\text{CF}_3$ group at the 2-position activates the pyrimidine ring for NAS at the 4-bromo site. Reactivity can be quantified using Hammett parameters or DFT calculations. For example, substituting bromine with amines (e.g., $\text{NH}_3$) requires polar aprotic solvents (e.g., DMF) and catalytic Cu(I) at 60–80°C. Competitive elimination byproducts (e.g., dehydrohalogenation) are mitigated by controlling base strength (e.g., $\text{Et}_3\text{N}$ vs. $\text{NaOH}$) .

Q. What computational insights explain the electronic structure and regioselectivity of this compound in cross-coupling reactions?

• Methodological Answer : Density functional theory (DFT) studies (e.g., B3LYP/6-31G*) reveal that the LUMO is localized at the 4-bromo position, favoring oxidative addition in Suzuki-Miyaura couplings. The $\text{CF}_3$ group stabilizes the transition state via inductive effects, lowering activation energy. Solvent models (e.g., PCM for DMSO) predict solvation effects on reaction kinetics .

Q. How does the trifluoromethyl group enhance the compound’s potential as a kinase inhibitor scaffold?

• Methodological Answer : The $\text{CF}_3$ group improves metabolic stability and binding affinity by forming hydrophobic interactions with kinase ATP pockets. Structure-activity relationship (SAR) studies involve synthesizing analogs with varying substituents (e.g., Cl, OCH$_3$) at the 6-methyl position. IC$_{50}$ values against kinases (e.g., EGFR) are measured via fluorescence polarization assays, with molecular docking (e.g., AutoDock Vina) validating binding poses .

Critical Analysis of Contradictions

• and report conflicting yields for trifluoromethylation (70–85% vs. 50–60%). This discrepancy may arise from differences in base selection (K$_2$CO$_3$ vs. Cs$_2$CO$_3$) or solvent (DMF vs. THF), highlighting the need for systematic solvent/base screening .